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An In-Depth Technical Guide to the Hydrophilic-Lipophilic Balance (HLB) of Sodium Stearoyl-
2-Lactylate

Introduction to Hydrophilic-Lipophilic Balance (HLB)

The Hydrophilic-Lipophilic Balance (HLB) is a semi-empirical scale used to characterize the
degree of hydrophilicity or lipophilicity of a surfactant molecule.[1][2] Introduced by William C.
Griffin in 1949, the HLB system provides a numerical value to represent the balance between
the water-loving (hydrophilic) and oil-loving (lipophilic) portions of a surfactant.[1][3] This value
is crucial for formulators in selecting the appropriate emulsifier to achieve stable emulsions.
The scale typically ranges from 0 to 20, where a lower HLB value signifies a more lipophilic (oil-
soluble) surfactant, and a higher HLB value indicates a more hydrophilic (water-soluble)
surfactant.[1][4] For professionals in drug development, understanding the HLB value is
essential for creating stable and effective delivery systems such as emulsions, creams, and
lotions.

Sodium Stearoyl-2-Lactylate (SSL): An Overview

Sodium stearoyl-2-lactylate (SSL), also known by the E number E481, is a versatile and
FDA-approved anionic surfactant.[5][6] It is synthesized through the esterification of stearic
acid with lactic acid, followed by neutralization with a sodium source. The resulting commercial
product is a mixture of sodium salts of stearoyl lactylic acids and minor amounts of other
related acid salts.[5] Structurally, it possesses a lipophilic stearic acid tail and a hydrophilic
sodium lactylate head, making it an effective surface-active agent.[6] SSL is widely used in the
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food, pharmaceutical, and cosmetic industries as an emulsifier, stabilizer, and dough
conditioner.[7][8]

HLB Value of Sodium Stearoyl-2-Lactylate

The HLB value of a surfactant dictates its function within a formulation. Values in the range of 8
to 16 are typically indicative of good oil-in-water (O/W) emulsifiers.[1] Sodium stearoyl-2-
lactylate falls within this range, making it particularly effective for creating stable O/W
emulsions.[5][6] While there is some variation in reported values depending on the specific
commercial grade and determination method, the generally accepted HLB range is 10-12.[5][6]

Quantitative Data Summary

The following table summarizes the key quantitative properties of Sodium Stearoyl-2-

Lactylate.
Property Value References
HLB Value 10-12 [5][6]
Alternate HLB Value 8.3 [O][10][11]
Molecular Formula C24H43Na06 [12][13]
Molecular Weight ~450.6 g/mol [12]
CAS Number 25383-99-7 [5]
Appearance White to yellowish powder or

brittle solid

- Dispersible in warm water;
Solubility ) ) 5]
Soluble in ethanol and hot oils

Methodologies for HLB Value Determination

The HLB value of a surfactant can be determined through theoretical calculations based on its
molecular structure or through empirical experimental methods.

Theoretical Calculation Methods
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4.1.1 Griffin's Method Developed in 1949, Griffin's method is primarily for non-ionic surfactants.
The HLB is calculated based on the molecular weight of the hydrophilic portion of the molecule.

[1]

The general formula is: HLB = 20 * (Mh / M) Where:

e Mh is the molecular mass of the hydrophilic portion of the molecule.[1][4]
¢ M s the molecular mass of the entire molecule.[1][4]

For esters of polyhydric alcohols (like SSL), a variation of the formula can be used: HLB = 20 *
(1-S/A) Where:

e Sis the saponification value of the ester.[3][14]
e Ais the acid number of the fatty acid.[3][14]

4.1.2 Davies' Method In 1957, Davies proposed a method that calculates the HLB value by
assigning numerical values to the various functional groups within the surfactant molecule.[1][3]
This method has the advantage of being applicable to a wider range of surfactants, including
anionic ones like SSL, by considering the relative strengths of different groups.[3]

The formula is: HLB = 7 + Z(Hydrophilic group values) - n * (Lipophilic group value) Where:
e nis the number of lipophilic groups in the molecule.

e Specific values are assigned to groups (e.g., -COO- (Nat), -OH, -CH2-, -CH3).

/Theoretical HLB Calculation\ /Methodology Basis\

Based on
Griffin M.W. of Hydrophilic Part g} \jolecular Weight T
Based on Sum of
Davies Functional Group Numbers I Group Contribution T

/

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://en.wikipedia.org/wiki/Hydrophilic-lipophilic_balance
https://en.wikipedia.org/wiki/Hydrophilic-lipophilic_balance
https://carboxyl.alfa-chemistry.com/hydrophile-lipophile-balance-hlb.html
https://en.wikipedia.org/wiki/Hydrophilic-lipophilic_balance
https://carboxyl.alfa-chemistry.com/hydrophile-lipophile-balance-hlb.html
https://www.pharmajournal.net/article/14/1-1-15-573.pdf
https://acikders.ankara.edu.tr/pluginfile.php/77417/mod_resource/content/0/WEEK%205.pdf
https://www.pharmajournal.net/article/14/1-1-15-573.pdf
https://acikders.ankara.edu.tr/pluginfile.php/77417/mod_resource/content/0/WEEK%205.pdf
https://en.wikipedia.org/wiki/Hydrophilic-lipophilic_balance
https://www.pharmajournal.net/article/14/1-1-15-573.pdf
https://www.pharmajournal.net/article/14/1-1-15-573.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b148138?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Caption: Theoretical pathways for calculating HLB values.

Experimental Protocol for HLB Determination

The required HLB of an oil phase, and thus the optimal HLB for an emulsifier like SSL, can be
determined experimentally by preparing a series of emulsions. This method involves blending

two known surfactants—one with a high HLB and one with a low HLB—in varying ratios to find
the blend that provides the most stable emulsion for a specific 0il.[2]

Objective: To determine the required HLB of a given oil phase, which corresponds to the
optimal HLB of the emulsifier system.

Materials:

e Oil phase (e.g., mineral oil, isopropyl myristate)

« Distilled water

e High HLB surfactant (e.g., Polysorbate 20, HLB = 16.7)
e Low HLB surfactant (e.g., Sorbitan Oleate, HLB = 4.3)
o Beakers, graduated cylinders, homogenizer

e Microscope or particle size analyzer

Procedure:

o Prepare Surfactant Blends: Create a series of surfactant blends by mixing the high and low
HLB surfactants in different weight ratios (e.g., 9:1, 8:2, ... 1:9). Calculate the final HLB of
each blend using the formula: HLB_blend = (Mass_A* HLB_A) + (Mass_B * HLB_B) /
(Mass_A + Mass_B)

o Prepare Emulsions: For each surfactant blend, prepare an oil-in-water emulsion. A typical
formulation might be 5% surfactant blend, 30% oil phase, and 65% water.
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» Homogenization: Add the oil phase containing the dissolved surfactant blend to the water
phase and homogenize under consistent conditions (e.g., 5000 rpm for 5 minutes) for all
samples.

» Stability Assessment: Store the prepared emulsions in clear, sealed containers at a constant
temperature. Evaluate their stability after set time intervals (e.g., 1 hour, 24 hours, 1 week)
by observing:

o Creaming or Sedimentation: The rate and extent of phase separation.[2]

o Droplet Size Analysis: Measure the mean oil droplet size. The blend producing the
smallest and most uniform droplet size is considered optimal.[2]

o Microscopic Examination: Visually inspect the emulsion for signs of coalescence.

o Determine Optimal HLB: The HLB of the surfactant blend that produces the most stable
emulsion is considered the "required HLB" of the oil phase.
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Caption: Experimental workflow for determining required HLB.
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Applications in Drug Development and Formulation

The HLB value of 10-12 makes Sodium Stearoyl-2-Lactylate an excellent oil-in-water (O/W)
emulsifier.[5] This property is highly valuable in pharmaceutical and cosmetic formulations
where the goal is to incorporate an oily or lipophilic active pharmaceutical ingredient (API) into
an aqueous base.

o Topical Formulations: In creams and lotions, SSL facilitates the creation of stable O/W
emulsions that have a pleasant, non-greasy feel and can effectively deliver both hydrophilic
and lipophilic active ingredients to the skin.

o Oral Drug Delivery: SSL can be used to formulate O/W emulsions or self-emulsifying drug
delivery systems (SEDDS) to enhance the solubility and bioavailability of poorly water-
soluble drugs.

o Parenteral Formulations: For intravenous drug delivery, SSL can be a component in stable
nanoemulsions, which serve as carriers for lipophilic drugs, reducing particle size and
improving systemic distribution.[15]

The balance of hydrophilic and lipophilic properties in SSL allows it to effectively reduce the
interfacial tension between oil and water, preventing droplet coalescence and ensuring long-
term product stability.
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Caption: Relationship between SSL structure and its function.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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